Cas no 877630-29-0 (N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide is a specialized organic compound featuring a pyrazolo[3,4-d]pyrimidin-6-yl core with a sulfanylacetamide substituent. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or enzyme modulators due to the pyrimidine and pyrazole moieties. The presence of a methylphenyl group enhances lipophilicity, potentially improving membrane permeability. The thioether linkage offers stability while allowing for further functionalization. This compound may serve as an intermediate in synthesizing biologically active molecules, with applications in pharmaceutical research and development. Its precise properties and reactivity would depend on further experimental characterization.
N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide structure
877630-29-0 structure
Product Name:N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
CAS No:877630-29-0
MF:C15H15N5O2S
MW:329.376900911331
CID:6001400
Update Time:2025-06-12

N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
    • N-[(4-methylphenyl)methyl]-2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
    • Inchi: 1S/C15H15N5O2S/c1-9-2-4-10(5-3-9)6-16-12(21)8-23-15-18-13-11(7-17-20-13)14(22)19-15/h2-5,7H,6,8H2,1H3,(H,16,21)(H2,17,18,19,20,22)
    • InChI Key: MTDVCQZZEWWMNH-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C)C=C1)(=O)CSC1=NC(=O)C2=CNNC2=N1

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Additional information on N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Introduction to N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 877630-29-0)

N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide

This compound, identified by its CAS number 877630-29-0, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of functional groups that make it a promising candidate for various therapeutic applications. The presence of a pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this scaffold is well-documented for its biological activity and potential in drug development.

The pyrazolo[3,4-d]pyrimidine moiety is a heterocyclic compound that has garnered considerable attention in recent years due to its diverse pharmacological properties. This scaffold is known to exhibit inhibitory effects on several enzymes and receptors, making it a valuable building block for the design of novel therapeutic agents. In particular, derivatives of this class have shown promise in the treatment of inflammatory diseases, cancer, and infectious disorders.

In the context of current research, N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide has been investigated for its potential role in modulating immune responses. The sulfanyl group attached to the pyrazolo[3,4-d]pyrimidine ring is believed to enhance the compound's ability to interact with biological targets. This interaction may lead to the development of new strategies for treating autoimmune diseases and chronic inflammation.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of antiviral agents. The structural features of this compound suggest that it may possess inhibitory activity against viral enzymes and proteins involved in replication and transcription. This potential makes it a valuable candidate for further exploration in the fight against viral infections.

The synthesis of N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfanyl group into the pyrazolo[3,4-d]pyrimidine core is a critical step that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including catalytic methods and protecting group strategies.

The pharmacokinetic properties of this compound are also of great interest. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for a drug candidate to reach effective concentrations at the target site and maintain therapeutic levels over time. Further investigation into its pharmacokinetic profile will be necessary to fully understand its potential as a therapeutic agent.

In conclusion, N-(4-methylphenyl)methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 877630-29-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for various therapeutic applications. Ongoing research continues to explore its potential in modulating immune responses and developing antiviral agents. With further investigation and optimization, this compound holds great promise for improving human health and treating various diseases.

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